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Compound of Interest

Compound Name: Calcium hopantenate hemihydrate

Cat. No.: B10782648 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans for Calcium
hopantenate hemihydrate.

Chemical Identifier:

Name: Calcium hopantenate hemihydrate

CAS Number: 17097-76-6

Appearance: White to off-white powder[1]

Hazard Assessment: Based on data for similar compounds such as Calcium D-Pantothenate,

Calcium hopantenate hemihydrate is not classified as a hazardous substance.[2] However, it

is crucial to handle it as a potential irritant and to avoid dust formation, as with any chemical

powder. The product is noted to be capable of dust explosion, so avoiding dust accumulation

and sources of ignition is important.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure the safety of laboratory

personnel when handling Calcium hopantenate hemihydrate.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves
Nitrile or latex

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1-compliant
To protect eyes from

dust particles.

Body Protection Laboratory coat Standard

To protect skin and

clothing from

contamination.

Respiratory Protection
Dust mask or

respirator

NIOSH-approved

(e.g., N95)

Recommended when

handling large

quantities or if dust is

generated.

Operational Plan
A systematic approach to handling Calcium hopantenate hemihydrate from receipt to

disposal is critical for safety and to maintain the integrity of the compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from direct

sunlight and moisture.[1][3] The compound is described as hygroscopic.[4]

Recommended storage temperature is room temperature.[1]

2. Handling and Weighing:

Handle in a well-ventilated area, preferably in a chemical fume hood or a designated

weighing enclosure to minimize dust exposure.

Use dedicated spatulas and weighing boats.
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Avoid creating dust. If dust is formed, use appropriate respiratory protection.[5]

After handling, wash hands thoroughly with soap and water.

3. Spill Management:

In case of a small spill, carefully sweep or vacuum the powder, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

For large spills, evacuate the area and follow emergency procedures.

Disposal Plan
Proper disposal of Calcium hopantenate hemihydrate and its contaminated waste is

essential to prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of as chemical waste in accordance with local, state, and federal

regulations. Do not discharge into drains or the environment.[5]

Contaminated Materials: Gloves, wipes, and other disposable materials contaminated with

the compound should be placed in a sealed bag or container and disposed of as chemical

waste.

Empty Containers: Triple rinse with a suitable solvent and dispose of the rinsate as chemical

waste. The empty container can then be disposed of as regular laboratory waste, depending

on local regulations.
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Safe Handling Workflow for Calcium Hopantenate Hemihydrate

Preparation
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Cleanup & Disposal
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Don Personal Protective Equipment (PPE)
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(e.g., chemical fume hood)

Proceed to handling

Weigh the required amount
of Calcium hopantenate hemihydrate

Perform experimental procedure

Clean work area and equipment

Procedure complete

Dispose of waste in
 a designated chemical waste container

Remove and dispose of PPE properly

Wash hands thoroughly
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Caption: Workflow for the safe handling of Calcium hopantenate hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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